Cas no 89007-09-0 (Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl-)

• Product Name: Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl-
• CAS No: 89007-09-0
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 616302
• PubChem ID: 13298534
• Update Time: 2025-04-19

Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-methylphenyl)acetyl]-4-pyrazinyl-
• 2-(4-methylphenyl)-1-(4-pyrazin-2-ylpiperazin-1-yl)ethanone
• SCHEMBL11079223
• 89007-09-0
• DTXSID00535569
• 2-(4-Methylphenyl)-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C17H20N4O/c1-14-2-4-15(5-3-14)12-17(22)21-10-8-20(9-11-21)16-13-18-6-7-19-16/h2-7,13H,8-12H2,1H3
• InChI Key： ROQCQMANBBWZCU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C)=CC=1)N1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3Ų